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Chemical Identity and Spectral Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

The table below summarizes the core technical data for this dye.

Property Details

Chemical Names  Sulforhodamine G, Amino Rhodamine G, Amido Rhodamine G [1]

CAS Number 5873-16-5 [1] [2]
Molecular 552.59 g/mol [2]
Weight

Absorbance 525 [2]

(nm)

Excitation (nm) 531 [3] [2]
Emission (nm) 552 [3] [2]

pH Stability Does not exhibit pH-dependent absorption or fluorescence between pH 3 and 10

2].

Solubility Approximately 5 g/L in water [1].

Primary Applications and Protocols
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Sulforhodamine G is prized for its fluorescence and is primarily used as a polar tracer [2].

¢ Hydrological Tracing: It's extensively used in environmental studies for mapping underground
watercourses, studying transit and flow times, and investigating seepage water paths [1]. Its detection
threshold in water is very low, at about 0.01 pg/L [1].

¢ Scientific Research Tracer: Its properties make it suitable for use as a microscopic tracer in various
research contexts, similar to the more well-known Sulforhodamine B [2]. A specific research
application includes its use in adsorption studies to understand the interaction mechanisms between
nitrogenous dyes and clay minerals like montmorillonite [4].

Relationship to Other Rhodamine Dyes

The following diagram outlines the relationship between Sulforhodamine G and other key rhodamine dyes

based on their structural features.
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Structural relationships among rhodamine dyes.

Key Differentiators from Other Sulfonated Dyes

e Compared to Sulforhodamine B: While both are sulfonated, water-soluble, and used as tracers,
they are distinct chemical entities with different Chemical Index (Cl) numbers—Sulforhodamine G is
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Cl1 45220, whereas Sulforhodamine B is Cl 45100 [1] [5]. Sulforhodamine B has an absorbance
maximum around 554 nm [5] and is famously used in the SRB assay for in vitro cytotoxicity testing by
staining cellular proteins [6].

¢ Compared to Texas Red: Texas Red is the trade name for a reactive derivative of Sulforhodamine
101 [7] [8]. It is a longer-wavelength dye, with excitation around 583 nm and emission around 603
nm, making it spectrally distinct from Sulforhodamine G [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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